2,5-Difluoro-4-hydroxybenzoic acid
Overview
Description
“2,5-Difluoro-4-hydroxybenzoic acid” is an organic compound with the chemical formula C7H4F2O3 . It is a white crystalline solid and is less soluble in water but more soluble in organic solvents such as ethanol and acetone .
Synthesis Analysis
The synthesis of similar compounds involves several steps including nitration, esterification, reduction of NO2, diazotization, and hydrolysis . The protocol involves nitration, esterification, reduction of NO2, diazotization, and hydrolysis with a 70% overall yield .
Molecular Structure Analysis
The molecular formula of “2,5-Difluoro-4-hydroxybenzoic acid” is C7H4F2O3 . The average mass is 174.102 Da and the monoisotopic mass is 174.012848 Da .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds include nitration, esterification, reduction of NO2, diazotization, and hydrolysis . The protocol involves nitration, esterification, reduction of NO2, diazotization, and hydrolysis with a 70% overall yield .
Physical And Chemical Properties Analysis
“2,5-Difluoro-4-hydroxybenzoic acid” is a solid at room temperature . The melting point is 210-211°C .
Scientific Research Applications
Synthesis and Chemical Applications
- Synthesis of Antimicrobial Drugs : 2,5-Difluoro-4-hydroxybenzoic acid serves as a precursor in the synthesis of antimicrobial 3-quinolinecarboxylic acid drugs. A practical synthesis method has been developed with improved overall yield and controllable reaction conditions (Zhang et al., 2020).
Biological and Pharmacological Research
- Biosynthetic Applications : 4-Hydroxybenzoic acid, a related compound, has been recognized as a promising intermediate for biosynthesis of high-value bioproducts with applications in food, cosmetics, pharmacy, and fungicides. Synthetic biology and metabolic engineering approaches have been employed to produce 4-Hydroxybenzoic acid-based compounds, which may inform the applications of similar compounds like 2,5-Difluoro-4-hydroxybenzoic acid (Wang et al., 2018).
Material Science and Engineering
Corrosion Inhibition : Hydroxybenzoic acid derivatives have been studied as corrosion inhibitors. For instance, 3-Hydroxybenzoic acid was tested as an AISI 316L stainless steel corrosion inhibitor in an environmentally friendly aqueous pickling solution. This suggests potential applications for 2,5-Difluoro-4-hydroxybenzoic acid in similar contexts (Narváez et al., 2005).
Crystal Engineering : Hydroxybenzoic acid derivatives have been used in crystal engineering studies. The synthesis, self-assembly, and characterization of pseudopolymorphs of 4-hydroxybenzoic acid derivatives demonstrate the potential for 2,5-Difluoro-4-hydroxybenzoic acid in such research, influencing the self-assembly in solid lattices (Jayaraman et al., 2004).
Safety and Hazards
properties
IUPAC Name |
2,5-difluoro-4-hydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F2O3/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2,10H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKJAHLFAORUKHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)O)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60630620 |
Source
|
| Record name | 2,5-Difluoro-4-hydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60630620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Difluoro-4-hydroxybenzoic acid | |
CAS RN |
146781-23-9 |
Source
|
| Record name | 2,5-Difluoro-4-hydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60630620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine](/img/structure/B1592588.png)
